Cas no 1005300-36-6 (1-[(4-fluorophenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-[(4-fluorophenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1005300-36-6
• MF: C₁₆H₁₂FN₃O₃
• MW: 313.283186912537
• CID: 5471593
• Update Time: 2025-06-07

1-[(4-fluorophenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-fluorophenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxopyridine-3-carboxamide
• 1-[(4-fluorophenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C16H12FN3O3/c17-12-5-3-11(4-6-12)10-20-8-1-2-13(16(20)22)15(21)18-14-7-9-23-19-14/h1-9H,10H2,(H,18,19,21)
• InChI Key： LZRVAHLIFGSWAV-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(F)C=C2)C=CC=C1C(NC1C=CON=1)=O

Additional information on 1-[(4-fluorophenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-[(4-fluorophenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1005300-36-6)

The compound 1-[(4-fluorophenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS No. 1005300-36-6, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, featuring a fluorophenyl moiety, a 1,2-oxazol-3-yl group, and a 2-oxo-1,2-dihydropyridine core. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent trends in scientific literature highlight a growing interest in pyridine-based compounds due to their versatile pharmacological properties. Researchers are actively exploring the potential of 1-[(4-fluorophenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide as a scaffold for designing novel therapeutics. Its fluorine-substituted aromatic ring enhances metabolic stability, while the oxazole and dihydropyridine components contribute to its binding affinity with biological targets. These features align with current industry demands for molecules with improved bioavailability and target specificity.

One of the most frequently searched questions in the context of this compound revolves around its synthetic pathways and mechanism of action. While detailed synthetic protocols are proprietary, published studies suggest that 1-[(4-fluorophenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide can be synthesized through multi-step organic reactions, including condensation and cyclization steps. Its mechanism is hypothesized to involve modulation of enzymatic activity, though further in vitro and in vivo studies are required to confirm this.

The pharmacokinetic profile of CAS No. 1005300-36-6 is another area of intense investigation. Preliminary data indicate moderate solubility and permeability, which are critical factors for oral bioavailability. Researchers are also examining its metabolic stability in liver microsomes, a key consideration for drug candidates. These studies are part of broader efforts to optimize the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

In the realm of medicinal chemistry, 1-[(4-fluorophenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide is being evaluated for its potential in treating inflammatory and neurodegenerative disorders. Its structural similarity to known kinase inhibitors has prompted speculation about its applicability in oncology, though no clinical trials have been reported to date. The compound's fluorine atom is particularly noteworthy, as it often enhances binding interactions with target proteins.

From a computational chemistry perspective, molecular docking simulations have been employed to predict the binding modes of CAS No. 1005300-36-6 with various receptors. These in silico studies provide valuable insights into its potential therapeutic targets and guide further experimental validation. The integration of AI-driven drug discovery tools has accelerated the exploration of this compound's applications, reflecting a broader trend toward data-driven research in the pharmaceutical industry.

Environmental and regulatory considerations for 1-[(4-fluorophenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide are also under scrutiny. While it is not classified as hazardous, its environmental fate and biodegradability are being assessed to ensure compliance with global green chemistry principles. These evaluations are critical for sustainable development in chemical research.

In summary, 1-[(4-fluorophenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide represents a compelling case study in modern drug discovery. Its multifaceted chemical structure, combined with emerging research on its biological activity, positions it as a molecule of significant interest. As scientific inquiries into its properties continue, this compound may pave the way for innovative therapeutic solutions in the years to come.